Cas no 2228467-11-4 (3-(2-chloro-6-methylphenoxy)pyrrolidine)

• Product Name: 3-(2-chloro-6-methylphenoxy)pyrrolidine
• CAS No: 2228467-11-4
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6570905
• PubChem ID: 165639184
• Update Time: 2025-06-08

3-(2-chloro-6-methylphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylphenoxy)pyrrolidine
• 2228467-11-4
• EN300-1979973

• Inchi： 1S/C11H14ClNO/c1-8-3-2-4-10(12)11(8)14-9-5-6-13-7-9/h2-4,9,13H,5-7H2,1H3
• InChI Key： KEBMDGOZYSYQOP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1OC1CNCC1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-chloro-6-methylphenoxy)pyrrolidine

Introduction to 3-(2-chloro-6-methylphenoxy)pyrrolidine (CAS No. 2228467-11-4)

3-(2-chloro-6-methylphenoxy)pyrrolidine (CAS No. 2228467-11-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(2-chloro-6-methylphenoxy)pyrrolidine consists of a pyrrolidine ring substituted with a 2-chloro-6-methylphenoxy group. This specific arrangement of functional groups imparts unique properties to the molecule, making it an attractive candidate for further investigation. The pyrrolidine ring, a five-membered cyclic amine, is known for its ability to form stable complexes with various metal ions and its potential to modulate biological activities.

Recent studies have highlighted the potential of 3-(2-chloro-6-methylphenoxy)pyrrolidine in the context of central nervous system (CNS) disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurotransmitter receptors, particularly those involved in serotonin and dopamine pathways. These findings suggest that 3-(2-chloro-6-methylphenoxy)pyrrolidine could be a valuable lead compound for the development of new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its potential therapeutic applications, 3-(2-chloro-6-methylphenoxy)pyrrolidine has also been explored for its use in chemical synthesis. The compound's reactivity and stability make it a useful intermediate in the synthesis of more complex molecules. For instance, it can serve as a building block for the preparation of advanced pharmaceuticals and agrochemicals. The ability to introduce specific functional groups through chemical transformations further enhances its utility in synthetic chemistry.

The synthesis of 3-(2-chloro-6-methylphenoxy)pyrrolidine typically involves multi-step processes, including nucleophilic substitution reactions and ring formation. One common synthetic route involves the reaction of 2-chloro-6-methylphenol with an appropriate pyrrolidine derivative under controlled conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 3-(2-chloro-6-methylphenoxy)pyrrolidine, such as its solubility, melting point, and stability, have been extensively studied. These properties are crucial for understanding the compound's behavior in different environments and for optimizing its use in various applications. For example, its solubility in organic solvents makes it suitable for use in solution-phase reactions, while its stability under physiological conditions is essential for its potential as a drug candidate.

In the realm of drug discovery, 3-(2-chloro-6-methylphenoxy)pyrrolidine has been evaluated for its pharmacokinetic and pharmacodynamic properties. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are vital for ensuring that the compound can effectively reach its target site within the body and exert its intended biological effects.

The safety profile of 3-(2-chloro-6-methylphenoxy)pyrrolidine has also been investigated through toxicity studies. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 3-(2-chloro-6-methylphenoxy)pyrrolidine (CAS No. 2228467-11-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further development as a therapeutic agent or synthetic intermediate. Continued research into this compound will likely yield valuable insights and advancements in the field.